Cas no 1201657-09-1 (trimethyl-[2-(1-methylpyrazol-4-yl)ethynyl]silane)

• Product Name: trimethyl-[2-(1-methylpyrazol-4-yl)ethynyl]silane
• CAS No: 1201657-09-1
• MF: C₉H₁₄N₂Si
• MW: 178.306362628937
• MDL: MFCD20230270
• CID: 1080505
• PubChem ID: 58382050
• Update Time: 2025-09-19

trimethyl-[2-(1-methylpyrazol-4-yl)ethynyl]silane Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-((trimethylsilyl)ethynyl)-1H-pyrazole
• trimethyl-[2-(1-methylpyrazol-4-yl)ethynyl]silane
• SCHEMBL2322291
• MFCD20230270
• BYB65709
• 1-methyl-4-[2-(trimethylsilyl)ethynyl]-1H-pyrazole
• GS4109
• DA-29189
• EN300-198133
• 1-methyl-4-[2-(trimethylsilyl)ethynyl]pyrazole
• C93295
• CS-0068828
• LIPGLFARXMXYKK-UHFFFAOYSA-N
• 1H-Pyrazole, 1-methyl-4-[2-(trimethylsilyl)ethynyl]-
• 1201657-09-1
• 1-Methyl-4-[(trimethylsilyl)ethynyl]pyrazole
• SY167522
• AKOS015921208

• MDL： MFCD20230270
• Inchi： 1S/C9H14N2Si/c1-11-8-9(7-10-11)5-6-12(2,3)4/h7-8H,1-4H3
• InChI Key： LIPGLFARXMXYKK-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=NN(C)C=1)(C)(C)C

Computed Properties

• Exact Mass: 178.092624989g/mol
• Monoisotopic Mass: 178.092624989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų